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Compound of Interest

Compound Name: RHC 80267

Cat. No.: B1680587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RHC 80267 is a chemical compound widely utilized in biomedical research as a potent and

selective inhibitor of diacylglycerol (DAG) lipase.[1] By blocking the activity of DAG lipase, RHC
80267 prevents the breakdown of diacylglycerol, a critical second messenger in various cellular

signaling pathways. This inhibition leads to the accumulation of DAG, which can, in turn,

modulate the activity of downstream effectors like protein kinase C (PKC).[2] Understanding the

precise preparation of RHC 80267 stock solutions is paramount for ensuring experimental

reproducibility and accuracy. Dimethyl sulfoxide (DMSO) is a common solvent for RHC 80267
due to its high solubilizing capacity for this compound.[3][4] These application notes provide a

detailed protocol for the preparation, storage, and handling of RHC 80267 stock solutions in

DMSO.

Data Presentation
A summary of the key quantitative data for RHC 80267 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Weight 394.5 g/mol [3]

Molecular Formula C₂₀H₃₄N₄O₄

CAS Number 83654-05-1 [3]

Purity >95% to >98% [3][4]

Appearance Crystalline solid [3][4]

Solubility in DMSO 5 mg/mL to 100 mM [3][5]

Recommended Storage -20°C [3][4]

Stability ≥ 4 years at -20°C [4]

Experimental Protocol: Preparation of a 10 mM RHC
80267 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RHC 80267 in DMSO.

This concentration is a common starting point for further dilutions to working concentrations for

various in vitro and in vivo experiments.

Materials:

RHC 80267 powder (purity ≥95%)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:

Pre-weighing Preparation: Before handling RHC 80267, ensure all necessary equipment is

clean and readily accessible. Allow the RHC 80267 container to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing RHC 80267: Carefully weigh out 3.945 mg of RHC 80267 powder using a

calibrated analytical balance and place it into a sterile microcentrifuge tube or amber glass

vial.

Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the

tube/vial containing the RHC 80267 powder.

Dissolution: Tightly cap the tube/vial and vortex the solution for 1-2 minutes, or until the RHC
80267 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles. Store the

aliquots at -20°C for long-term storage.[4]

Note on Aqueous Solutions:

RHC 80267 is sparingly soluble in aqueous buffers.[4] To prepare an aqueous working solution,

it is recommended to first dissolve the compound in DMSO and then dilute this stock solution

with the aqueous buffer of choice.[4] It is not recommended to store aqueous solutions for more

than one day.[4]

Mandatory Visualizations
Diagram of Experimental Workflow:
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Workflow for Preparing RHC 80267 Stock Solution

Preparation

Dissolution

Storage
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Store at -20°C
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Caption: A flowchart illustrating the key steps for preparing a stock solution of RHC 80267 in

DMSO.
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Diagram of RHC 80267 Signaling Pathway Inhibition:

Simplified Signaling Pathway Inhibition by RHC 80267
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Caption: A simplified diagram showing RHC 80267 as an inhibitor of Diacylglycerol Lipase

(DAGL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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